2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C22H19ClN2O2/c1-15(16-9-3-2-4-10-16)24-22(27)18-12-6-8-14-20(18)25-21(26)17-11-5-7-13-19(17)23/h2-15H,1H3,(H,24,27)(H,25,26)
• InChI Key: VVZAWTSDEZEVCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H19ClN2O2
• Molecular Weight: 378.8 g/mol

Description

2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide, also known as MLN8054, is a chemical compound that has gained significant attention in scientific research due to its potential as a cancer treatment. It belongs to the class of small molecule inhibitors and is known to target a protein called Aurora A kinase, which plays a crucial role in cell division. In

Mechanism of Action

2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide works by binding to the ATP-binding site of Aurora A kinase, which prevents the protein from functioning properly. Aurora A kinase is involved in the regulation of mitotic spindle formation and chromosome alignment during cell division. Inhibition of Aurora A kinase leads to defects in mitotic spindle formation and chromosome segregation, which ultimately results in cell cycle arrest and apoptosis.
Biochemical and physiological effects:
2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. Inhibition of Aurora A kinase leads to defects in mitotic spindle formation and chromosome segregation, which ultimately results in cell cycle arrest and apoptosis. 2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide has also been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for cancer recurrence and resistance to chemotherapy.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to administer and study in vitro and in vivo. It has also been shown to have a high selectivity for Aurora A kinase, which reduces the risk of off-target effects. However, 2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in certain experiments. It also has a short half-life in vivo, which can limit its effectiveness as a cancer treatment.

Future Directions

There are several future directions for the study of 2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide. One area of research is the development of more potent and selective inhibitors of Aurora A kinase. Another area of research is the combination of 2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, the use of 2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide as a tool for studying the role of Aurora A kinase in cancer biology is an area of interest for future research. Overall, the potential of 2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide as a cancer treatment and as a tool for cancer research makes it an exciting area of study for the scientific community.

Scientific Research Applications

2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential as a cancer treatment. It has been shown to inhibit the activity of Aurora A kinase, which is overexpressed in many types of cancer and plays a crucial role in cell division. Inhibition of Aurora A kinase can lead to cell cycle arrest and apoptosis, making it a promising target for cancer therapy. 2-chloro-N-(2-{[(1-phenylethyl)amino]carbonyl}phenyl)benzamide has been tested in preclinical studies and has shown promising results in inhibiting tumor growth in various types of cancer, including breast, lung, and colon cancer.